Cas no 1016503-66-4 (3-methyl-2-(1H-1,2,4-triazol-1-yl)butanoic acid)

• Product Name: 3-methyl-2-(1H-1,2,4-triazol-1-yl)butanoic acid
• CAS No: 1016503-66-4
• MF: C₇H₁₁N₃O₂
• MW: 169.181141138077
• CID: 4566785
• Update Time: 2025-07-24

3-methyl-2-(1H-1,2,4-triazol-1-yl)butanoic acid Chemical and Physical Properties

Names and Identifiers

• 3-methyl-2-(1H-1,2,4-triazol-1-yl)butanoic acid

• Inchi： 1S/C7H11N3O2/c1-5(2)6(7(11)12)10-4-8-3-9-10/h3-6H,1-2H3,(H,11,12)
• InChI Key： LYDYKIXOBKOZQQ-UHFFFAOYSA-N
• SMILES： C(N1N=CN=C1)(C(=O)O)C(C)C

Computed Properties

• Exact Mass: 169.085127g/mol
• Monoisotopic Mass: 169.085127g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 3
• Complexity: 172
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Molecular Weight: 169.18g/mol
• XLogP3: 1.1
• Topological Polar Surface Area: 68Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on 3-methyl-2-(1H-1,2,4-triazol-1-yl)butanoic acid

Comprehensive Overview of 3-methyl-2-(1H-1,2,4-triazol-1-yl)butanoic acid (CAS No. 1016503-66-4)

3-methyl-2-(1H-1,2,4-triazol-1-yl)butanoic acid (CAS No. 1016503-66-4) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research. Its unique molecular structure, featuring a 1,2,4-triazole ring and a branched carboxylic acid chain, makes it a versatile intermediate for synthesizing bioactive molecules. Researchers are particularly interested in its potential applications in drug discovery, given the rising demand for novel heterocyclic compounds in treating resistant infections and chronic diseases.

The compound’s CAS number 1016503-66-4 serves as a critical identifier in chemical databases, ensuring precise tracking in regulatory and commercial contexts. With the growing focus on sustainable chemistry and green synthesis, 3-methyl-2-(1H-1,2,4-triazol-1-yl)butanoic acid is also being explored for eco-friendly production methods. Recent studies highlight its role in catalytic reactions, aligning with the industry’s shift toward minimizing hazardous byproducts.

In the context of AI-driven drug design, this compound’s structural features are frequently analyzed using computational models to predict its interactions with biological targets. Searches for "triazole derivatives in medicine" or "CAS 1016503-66-4 applications" reflect its relevance in cutting-edge research. Additionally, its stability under varying pH conditions makes it a candidate for formulation optimization, a hot topic in pharmaceutical manufacturing.

From an agrochemical perspective, 3-methyl-2-(1H-1,2,4-triazol-1-yl)butanoic acid is investigated for its potential as a precursor to plant growth regulators or pest control agents. The triazole moiety is known for its fungicidal properties, resonating with the increasing demand for sustainable crop protection solutions. Queries like "triazole-based agrochemicals" or "1016503-66-4 synthesis" underscore its interdisciplinary importance.

Analytical techniques such as HPLC, NMR spectroscopy, and mass spectrometry are routinely employed to characterize this compound, ensuring purity and consistency for industrial use. Its solubility profile and thermal stability are also key parameters for researchers optimizing large-scale production processes. These aspects align with the broader trend of quality-by-design (QbD) in chemical manufacturing.

In summary, 3-methyl-2-(1H-1,2,4-triazol-1-yl)butanoic acid (CAS No. 1016503-66-4) represents a multifaceted compound bridging pharmaceutical innovation and agrochemical advancements. Its integration into high-throughput screening libraries and green chemistry initiatives positions it as a valuable asset for future scientific breakthroughs.